Cas no 1807250-79-8 (4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride
• CAS No: 1807250-79-8
• MF: C₈H₅ClFNO₂S
• MW: 233.647203207016
• CID: 5007046
• Update Time: 2025-05-27

4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5ClFNO2S/c1-5-2-6(14(9,12)13)3-8(10)7(5)4-11/h2-3H,1H3
• InChI Key： ZAXBBHRKBJEIEK-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=C(C)C=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3

Additional information on 4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride

Comprehensive Overview of 4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride (CAS No. 1807250-79-8)

4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride (CAS No. 1807250-79-8) is a specialized sulfonyl chloride derivative widely recognized for its utility in organic synthesis and pharmaceutical intermediates. This compound features a unique molecular structure combining cyano, fluoro, and methyl functional groups, making it a versatile building block for advanced chemical applications. Its CAS number (1807250-79-8) serves as a critical identifier for researchers and manufacturers seeking high-purity reagents.

The growing demand for fluorinated aromatic compounds in drug discovery and agrochemicals has positioned 4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride as a compound of significant interest. Its sulfonyl chloride group enables efficient nucleophilic substitution reactions, while the cyano and fluoro substituents enhance electronic properties, facilitating applications in cross-coupling reactions and heterocyclic synthesis. Researchers frequently inquire about its synthetic routes, stability under varying conditions, and compatibility with common reagents—topics that align with trending searches in synthetic chemistry forums.

In the context of green chemistry, this compound has garnered attention due to its potential role in developing low-waste synthetic protocols. Users often search for eco-friendly alternatives to traditional sulfonylation methods, and 4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride offers a balance between reactivity and selectivity. Its methyl group further contributes to steric control, a feature highly valued in asymmetric synthesis—a hot topic in AI-driven molecular design platforms.

From a commercial perspective, suppliers emphasize the compound’s high purity grades (e.g., >98%) and batch-to-batch consistency, addressing frequent buyer concerns about quality assurance in fine chemicals. Analytical techniques such as HPLC and NMR are routinely employed to verify its integrity, a detail often highlighted in technical datasheets. The compound’s storage recommendations (e.g., anhydrous conditions, low temperature) are another common query among laboratory professionals.

Emerging applications in material science, particularly for polymeric sulfonamides, have expanded the relevance of 4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride. Its ability to modify surface properties or act as a cross-linking agent aligns with searches for advanced functional materials. Additionally, its meta-substitution pattern (3-fluoro-5-methyl) is frequently discussed in academic circles for its impact on molecular conformation and intermolecular interactions.

Safety and handling remain a priority, with users seeking compatibility data with common solvents and decomposition thresholds. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) is recommended during handling—a point reiterated in safety guidelines shared across research institutions.

In summary, 4-Cyano-3-fluoro-5-methylbenzenesulfonyl chloride (CAS No. 1807250-79-8) represents a multifaceted tool for modern chemistry, bridging gaps between pharmaceutical innovation, sustainable synthesis, and material engineering. Its keyword-rich profile—from fluorinated intermediates to sulfonation reagents—ensures visibility in both academic literature and industrial procurement channels.